Cas no 1105238-66-1 (2-[7-(3,4-dimethoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile)

• Product Name: 2-[7-(3,4-dimethoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile
• CAS No: 1105238-66-1
• MF: C₁₆H₁₃N₃O₃S
• MW: 327.357722043991
• CID: 5386119
• Update Time: 2025-10-18

2-[7-(3,4-dimethoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidine-3(4H)-acetonitrile, 7-(3,4-dimethoxyphenyl)-4-oxo-
• 2-[7-(3,4-dimethoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile

• Inchi： 1S/C16H13N3O3S/c1-21-12-4-3-10(7-13(12)22-2)11-8-23-15-14(11)18-9-19(6-5-17)16(15)20/h3-4,7-9H,6H2,1-2H3
• InChI Key： RFVONRXVWRNFGE-UHFFFAOYSA-N
• SMILES： C1N(CC#N)C(=O)C2SC=C(C3=CC=C(OC)C(OC)=C3)C=2N=1

Additional information on 2-[7-(3,4-dimethoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile

Comprehensive Overview of 2-[7-(3,4-dimethoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile (CAS No. 1105238-66-1)

2-[7-(3,4-dimethoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile is a specialized heterocyclic compound with significant potential in pharmaceutical and material science research. This compound, identified by its CAS number 1105238-66-1, belongs to the thienopyrimidine family, a class of molecules known for their diverse biological activities. Researchers are increasingly interested in this compound due to its unique structural features, which include a 3,4-dimethoxyphenyl moiety and a cyanoethyl side chain, making it a promising candidate for drug discovery and development.

The thieno[3,2-d]pyrimidine core of this molecule is a key structural motif found in many bioactive compounds. Its 4-oxo derivative, as seen in this compound, is particularly noteworthy for its potential applications in targeting enzymes and receptors involved in various diseases. Recent studies have highlighted the importance of heterocyclic compounds like this one in addressing unmet medical needs, such as inflammation, metabolic disorders, and even certain types of cancer. The presence of the acetonitrile group further enhances its reactivity, allowing for versatile chemical modifications.

In the context of current research trends, 2-[7-(3,4-dimethoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile aligns with the growing demand for small molecule therapeutics and kinase inhibitors. Kinases are a hot topic in drug discovery, and this compound's structure suggests potential interactions with kinase domains. Additionally, its 3,4-dimethoxyphenyl group is reminiscent of natural product derivatives, which are gaining traction in the search for safer and more effective drugs. This connection to natural product-inspired synthesis is a significant selling point for researchers exploring novel therapeutic agents.

From a synthetic chemistry perspective, the compound's CAS 1105238-66-1 is often searched in databases for its synthetic routes and reaction conditions. Chemists are particularly interested in optimizing its preparation to improve yields and purity, which are critical for downstream applications. The thienopyrimidine scaffold is also a popular subject in medicinal chemistry forums, where discussions frequently revolve around its structure-activity relationships (SAR) and potential as a lead compound.

Another area of interest is the compound's potential role in material science. The thieno[3,2-d]pyrimidine core is known for its electronic properties, making it a candidate for organic semiconductors and optoelectronic devices. Researchers are exploring how modifications to the acetonitrile or dimethoxyphenyl groups could tune these properties for specific applications, such as OLEDs or sensors. This dual applicability in both life sciences and material science underscores the compound's versatility.

In summary, 2-[7-(3,4-dimethoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile (CAS No. 1105238-66-1) is a multifaceted compound with broad relevance in modern research. Its thienopyrimidine backbone, combined with functional groups like 3,4-dimethoxyphenyl and acetonitrile, positions it as a valuable tool for drug discovery and material innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about heterocyclic chemistry, small molecule therapeutics, and advanced materials.